Cas no 54124-38-8 (1H-Indole-1-carboxylic acid, 2-(cyanomethyl)-3-methyl-, ethyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 2-(cyanomethyl)-3-methyl-, ethyl ester
• CAS No: 54124-38-8
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 355487
• PubChem ID: 12315752
• Update Time: 2025-04-19

1H-Indole-1-carboxylic acid, 2-(cyanomethyl)-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 2-(cyanomethyl)-3-methyl-, ethyl ester
• ethyl 2-(cyanomethyl)-3-methylindole-1-carboxylate
• DTXSID90487503
• 54124-38-8

• Inchi： 1S/C14H14N2O2/c1-3-18-14(17)16-12(8-9-15)10(2)11-6-4-5-7-13(11)16/h4-7H,3,8H2,1-2H3
• InChI Key： OYBXGJZANYAGSW-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C2C=CC=CC=2C(C)=C1CC#N)=O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.02